Cas no 193902-99-7 (tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate)

193902-99-7 structure
Product name:tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
CAS No:193902-99-7
MF:C15H24N4O2
MW:292.376663208008
MDL:MFCD12022584
CID:2149497
PubChem ID:18783789
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate
- 4-(4-BOC-1-PIPERAZINYL)BENZENE-1,2-DIAMINE
- CS-0333725
- TQP1448
- DTXSID70596223
- MFCD12022584
- H26871
- A90107
- 193902-99-7
- EN300-3377649
- 2-Amino-5-(4-Boc-1-piperazinyl)aniline
- LESRBHHIRARKMI-UHFFFAOYSA-N
- tert-butyl-4-(3,4-diaminophenyl)piperazine-1-carboxylate
- SCHEMBL214944
-
- MDL: MFCD12022584
- Inchi: InChI=1S/C15H24N4O2/c1-15(2,3)21-14(20)19-8-6-18(7-9-19)11-4-5-12(16)13(17)10-11/h4-5,10H,6-9,16-17H2,1-3H3
- InChI Key: LESRBHHIRARKMI-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 292.18992602Da
- Monoisotopic Mass: 292.18992602Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 84.8Ų
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-3377649-0.05g |
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate |
193902-99-7 | 95.0% | 0.05g |
$103.0 | 2025-03-18 | |
Enamine | EN300-3377649-0.25g |
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate |
193902-99-7 | 95.0% | 0.25g |
$218.0 | 2025-03-18 | |
Enamine | EN300-3377649-10g |
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate |
193902-99-7 | 95% | 10g |
$1895.0 | 2023-09-03 | |
1PlusChem | 1P00ATYV-100mg |
A90107 |
193902-99-7 | 95% | 100mg |
$244.00 | 2024-06-17 | |
Aaron | AR00AU77-500mg |
A90107 |
193902-99-7 | 95% | 500mg |
$498.00 | 2025-02-14 | |
1PlusChem | 1P00ATYV-50mg |
A90107 |
193902-99-7 | 95% | 50mg |
$184.00 | 2024-06-17 | |
Aaron | AR00AU77-50mg |
A90107 |
193902-99-7 | 95% | 50mg |
$167.00 | 2025-04-03 | |
Apollo Scientific | OR183531-1g |
tert-Butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate |
193902-99-7 | 1g |
£450.00 | 2025-02-19 | ||
Apollo Scientific | OR183531-250mg |
tert-Butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate |
193902-99-7 | 250mg |
£150.00 | 2025-02-19 | ||
Enamine | EN300-3377649-0.1g |
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate |
193902-99-7 | 95.0% | 0.1g |
$153.0 | 2025-03-18 |
tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate Related Literature
-
Giacomo E. M. Crisenza,Elizabeth M. Dauncey,John F. Bower Org. Biomol. Chem., 2016,14, 5820-5825
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Ronny Wahlström,Alistair King,Arno Parviainen,Kristiina Kruus,Anna Suurnäkki RSC Adv., 2013,3, 20001-20009
-
Jennifer L. Bartels,Peng Lu,Amy Walker,Karl Maurer,Kevin D. Moeller Chem. Commun., 2009, 5573-5575
-
Pintu Maity,Sabir Ahammed,Rabindra Nath Manna,Brindaban C. Ranu Org. Chem. Front., 2017,4, 69-76
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:193902-99-7)tert-butyl 4-(3,4-diaminophenyl)piperazine-1-carboxylate

Purity:99%
Quantity:1g
Price ($):295.0